Cas no 2246658-69-3 (4,4,5,5-Tetramethyl-2-(oxetan-3-ylidenemethyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(oxetan-3-ylidenemethyl)-1,3,2-dioxaborolane
• CAS No: 2246658-69-3
• MF: C₁₀H₁₇BO₃
• MW: 196.051183462143
• CID: 4787158
• PubChem ID: 135393107
• Update Time: 2026-02-27

4,4,5,5-Tetramethyl-2-(oxetan-3-ylidenemethyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(oxetan-3-ylidenemethyl)-1,3,2-dioxaborolane
• HS-6621
• AKOS037621583
• D75833
• 4455-tetramethyl-2-(oxetan-3-ylidenemethyl)-132-dioxaborolane
• 4,4,5,5-tetramethyl-2-[(oxetan-3-ylidene)methyl]-1,3,2-dioxaborolane
• EN300-703517
• CS-0097099
• 2246658-69-3
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(3-oxetanylidenemethyl)-
• Z2581726758

• Inchi： 1S/C10H17BO3/c1-9(2)10(3,4)14-11(13-9)5-8-6-12-7-8/h5H,6-7H2,1-4H3
• InChI Key： DIWDQIIXPVPQNZ-UHFFFAOYSA-N
• SMILES： O1B(/C=C2\COC\2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 196.1270746g/mol
• Monoisotopic Mass: 196.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 4,4,5,5-Tetramethyl-2-(oxetan-3-ylidenemethyl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(oxetan-3-ylidenemethyl)-1,3,2-dioxaborolane: A Comprehensive Overview

The compound with CAS No. 2246658-69-3, known as 4,4,5,5-Tetramethyl-2-(oxetan-3-ylidenemethyl)-1,3,2-dioxaborolane, is a highly specialized boron-containing compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and versatile applications in modern chemical research. In this article, we will delve into its structural characteristics, synthetic methods, and recent advancements in its utilization across various industries.

Structure and Properties: The molecule features a dioxaborolane ring system with four methyl groups attached to the boron atom. The presence of the oxetan-3-ylidenemethyl group introduces additional complexity to the structure. This arrangement not only enhances the compound's stability but also imparts unique electronic properties that make it suitable for a wide range of applications. Recent studies have highlighted its exceptional thermal stability and reactivity under specific conditions.

Synthesis and Characterization: The synthesis of 4,4,5,5-Tetramethyl-2-(oxetan-3-ylidenemethyl)-1,3,2-dioxaborolane involves a multi-step process that typically begins with the preparation of precursor boron compounds. Advanced techniques such as Suzuki-Miyaura coupling and other cross-coupling reactions have been employed to achieve high yields and purity levels. Researchers have also utilized cutting-edge spectroscopic methods like NMR and X-ray crystallography to fully characterize the compound's structure.

Applications in Organic Synthesis: One of the most promising areas for this compound is its role as a catalyst in organic synthesis. Its ability to facilitate challenging transformations has been demonstrated in recent studies published in leading chemistry journals. For instance, it has been used effectively in the construction of complex heterocyclic frameworks and in the development of novel drug delivery systems.

Materials Science Innovations: Beyond organic synthesis, 4,4,5,5-Tetramethyl-2-(oxetan-3-ylidenemethyl)-1,3,2-dioxaborolane has found applications in materials science. Its incorporation into polymer systems has led to the creation of advanced materials with improved mechanical properties and thermal resistance. Recent breakthroughs include its use in developing high-performance polymers for aerospace and automotive industries.

Biomedical Applications: The compound's potential in biomedical research is another area of active exploration. Studies have shown that it can serve as an effective intermediate in the synthesis of bioactive molecules. Its role in drug discovery has been particularly notable due to its ability to facilitate the construction of complex molecular architectures that are otherwise difficult to achieve.

Environmental Considerations: As sustainability becomes a critical factor in chemical research, the environmental impact of 4,4,5-Tetramethyl...dioxaborolane has been closely examined. Recent findings indicate that it can be synthesized using eco-friendly methods that minimize waste and energy consumption. This aligns with global efforts to promote green chemistry practices.

In conclusion,4,4,5,5-Tetramethyl-2-(oxetan-3-ylidenemethyl)-1,3,2-dioxaborolane) stands as a testament to modern chemical innovation. Its versatility across multiple disciplines underscores its importance as a valuable tool for researchers and industry professionals alike.